7-Chloro-2-cyclopropylfuro[3,2-b]pyridine

• CAS RN: 1071540-56-1
• Molecular Formula: C10H8ClNO
• Molecular Weight: 193.63 g/mol
• IUPAC Name: 7-chloro-2-cyclopropylfuro[3,2-b]pyridine
• InChI: InChI=1S/C10H8ClNO/c11-7-3-4-12-8-5-9(6-1-2-6)13-10(7)8/h3-6H,1-2H2
• InChI Key: GRBXVYXIEATTNP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC3=NC=CC(=C3O2)Cl

Description

7-Chloro-2-cyclopropylfuro[3,2-b]pyridine is a useful research compound. Its molecular formula is C10H8ClNO and its molecular weight is 193.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Chloro-2-iodofuro[3,2-b]pyridine (0.130 g, 0.47 mmol), cyclopropylboronic acid (0.080 g, 0.93 mmol), and tricyclohexylphosphine (0.026 g, 0.093 mmol) were dissolved in 3 mL toluene and 1 mL water. Potassium phosphate (0.30 g, 1.4 mmol) was added followed by PdOAc2 (0.010 g, 0.047 mmol), the reaction was flushed with argon, and the reaction stirred at 100° C. for 48 h. The reaction was cooled to RT and partitioned between DCM and water. The layers were separated and the aqueous layer was extracted with DCM. The combined organic layers were dried with sodium sulfate, filtered, and concentrated. The crude material was purified via column chromatography (gradient elution 0-50% EtOAc:Hex) to afford 7-chloro-2-cyclopropylfuro[3,2-b]pyridine as an orange oil. MS: M+H+=194.4.